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Compound of Interest

Compound Name: beta-Methyl vinyl phosphate

Cat. No.: B027707 Get Quote

Essential Safety and Handling Guide for beta-Methyl
Vinyl Phosphate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with beta-Methyl vinyl phosphate
(CAS 90776-59-3). Adherence to these protocols is essential for ensuring personal safety and

minimizing environmental impact.

Note on Chemical Properties: There are discrepancies in publicly available data regarding the

physical state and molecular formula of beta-Methyl vinyl phosphate. It has been described

as both a colorless liquid and a white or off-white powder[1]. Users should always refer to the

specific Safety Data Sheet (SDS) provided by their supplier for the most accurate information.

Hazard Identification
beta-Methyl vinyl phosphate is classified with the following hazards:
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Hazard Class Category Statement Citations

Acute Toxicity, Oral Category 4 Harmful if swallowed. [1][2]

Skin Sensitization Category 1
May cause an allergic

skin reaction.
[1][2]

Skin and Eye Irritation -
May cause irritation

upon contact.
[1]

Respiratory Irritation -
May cause respiratory

irritation.
[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure. The following table

summarizes the required equipment for handling beta-Methyl vinyl phosphate.
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Body Part Required PPE
Specifications and
Best Practices

Citations

Eyes/Face Safety Goggles

Wear tightly fitting

safety goggles with

side-shields. Must

conform to EN 166

(EU) or be NIOSH

(US) approved.

[3][4]

Hands
Chemical

Impermeable Gloves

Use gloves that are

inspected for integrity

before each use.

Follow proper glove

removal techniques to

avoid skin contact.

Dispose of

contaminated gloves

according to

regulations.

[3][4]

Body Protective Clothing

Wear fire/flame

resistant and

impervious clothing. A

lab coat is standard,

and a chemical-

resistant apron may

be necessary for

splash risks.

[4][5]

Respiratory Respirator (as

needed)

Work in a well-

ventilated area,

preferably a chemical

fume hood. If

ventilation is

inadequate, exposure

limits are exceeded,

or irritation occurs,

use a full-face

[3][4]
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respirator. For

nuisance exposures, a

P95 (US) or P1 (EU)

particle respirator may

be sufficient. For

higher-level

protection, use

OV/AG/P99 (US) or

ABEK-P2 (EU)

respirator cartridges.

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling, emergency response, and disposal.

Standard Handling Protocol
Ventilation: Always handle beta-Methyl vinyl phosphate in a well-ventilated area or a

certified chemical fume hood[4].

Avoid Contamination: Take measures to avoid contact with skin and eyes and prevent the

formation of dusts and aerosols[3][4].

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly before breaks

and at the end of the workday[1][3][4].

Equipment: Use non-sparking tools and take precautions against electrostatic discharge[4].

Storage: Store containers in a cool, dry place, and for long-term storage, a -20°C freezer

under an inert atmosphere is recommended[1][6][7].

Emergency Procedures for Exposure
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Exposure Route Immediate Action Steps Citations

Skin Contact

1. Immediately remove all

contaminated clothing. 2.

Wash the affected area with

soap and plenty of water. 3.

Seek immediate medical

attention.

[3][4]

Eye Contact

1. Immediately flush eyes with

pure water for at least 15

minutes, holding eyelids open.

2. Seek immediate medical

attention.

[3][4][8]

Inhalation

1. Move the individual to fresh

air. 2. If breathing is difficult,

administer oxygen. 3. If the

person is not breathing, begin

artificial respiration. Do not use

mouth-to-mouth resuscitation.

4. Seek immediate medical

attention.

[4]

Ingestion

1. Rinse the mouth thoroughly

with water. Do not induce

vomiting. 2. Never give

anything by mouth to an

unconscious person. 3. Call a

physician or Poison Control

Center immediately.

[4]

Spill Response Protocol
In the event of a spill, a coordinated and immediate response is crucial to contain the material

and prevent exposure.
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Chemical Spill Occurs

Alert others and
evacuate immediate area

Don appropriate PPE:
- Full-face respirator

- Chemical resistant gloves (double)
- Impervious clothing/coveralls

- Safety goggles

Ensure adequate ventilation
& Remove ignition sources

Contain the spill
(use absorbent material)

Collect absorbed material
using non-sparking tools

Place in a sealed, labeled
hazardous waste container

Decontaminate the area
and equipment

Remove PPE carefully
to avoid contamination

Wash hands and
exposed skin thoroughly

Report the incident per
institutional protocol

Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.
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Step-by-Step Spill Cleanup:

Evacuate: Immediately evacuate personnel to a safe area, keeping people upwind of the spill

if possible[4].

Protect: Don the appropriate PPE as detailed above before re-entering the area[3][4].

Control: Ensure the area is well-ventilated and remove all potential sources of ignition[4].

Contain: Prevent the spill from spreading or entering drains[3][4]. Use an inert absorbent

material to contain the spill.

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed, and labeled container for disposal[3][4].

Decontaminate: Clean the spill area and any contaminated equipment according to your

institution's procedures.

Dispose: All collected waste and contaminated materials must be disposed of as hazardous

waste[4].

Disposal Plan
Proper disposal is critical to prevent environmental contamination.

Chemical Waste: Unused product and spill cleanup materials should be disposed of through

a licensed chemical destruction facility or via controlled incineration with flue gas

scrubbing[4]. Do not discharge into sewer systems or contaminate waterways[4].

Contaminated Packaging: Containers must be managed as hazardous waste. They can be

triple-rinsed (with the rinsate collected as hazardous waste) and then offered for recycling or

reconditioning. Alternatively, the packaging can be punctured to render it unusable and

disposed of in a sanitary landfill where permitted[4].

Quantitative Data
The following physical properties have been reported for beta-Methyl vinyl phosphate:
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Property Value Citations

Density 1.47 g/cm³ [4][7]

Melting Point 129-131 °C [7]

Boiling Point 722.4 °C at 760 mmHg [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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